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Compound of Interest

Compound Name: 2-Aminopropanol hydrochloride

Cat. No.: B101676

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of 2-
Aminopropanol hydrochloride in textile finishing. While direct literature on the application of
2-Aminopropanol hydrochloride in textile finishing is limited, its properties as an
alkanolamine suggest its utility in various processes. The following sections detail its potential

applications, supported by protocols adapted from established methods using similar
compounds.

Physicochemical Properties of 2-Aminopropanol
Hydrochloride

A thorough understanding of the physicochemical properties of 2-Aminopropanol
hydrochloride is essential for its application in textile finishing.
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Property Value Source

Molecular Formula C3H10CINO [1112]

Molecular Weight 111.57 g/mol [1][2]

CAS Number 6170-23-6 [1]

Appearance Sold (typic.al for General Knowledge
hydrochlorides)

Melting Point Not readily available

Solubility Soluble in water General Knowledge

Not readily available (The pKa

of the parent compound, 2-
pKa :

Aminopropanol, would be

relevant for buffering capacity)

Potential Applications in Textile Finishing

Based on the known functions of alkanolamines in the textile industry, 2-Aminopropanol
hydrochloride could potentially be utilized in the following areas:

o Catalyst in Durable Press Finishing: Alkanolamines can act as catalysts in the crosslinking of
cellulose fibers with resins, such as dimethyloldihydroxyethyleneurea (DMDHEU), to impart
wrinkle resistance.[3] 2-Aminopropanol, delivered as its hydrochloride salt, could serve this
purpose.

o pH Buffer: The amine group in 2-Aminopropanol can accept a proton, allowing it to act as a
pH buffer in dyeing and finishing baths.[4][5][6] Maintaining a stable pH is crucial for
consistent and reproducible results in many textile wet processes.[4][7]

o Corrosion Inhibitor: Alkanolamines are known to inhibit corrosion of metal parts in textile
machinery, which are often exposed to acidic or alkaline solutions.[8][9][10][11]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/110798
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminopropanol-hydrochloride_-_S
https://pubchem.ncbi.nlm.nih.gov/compound/110798
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminopropanol-hydrochloride_-_S
https://pubchem.ncbi.nlm.nih.gov/compound/110798
https://www.benchchem.com/product/b101676?utm_src=pdf-body
https://www.benchchem.com/product/b101676?utm_src=pdf-body
https://www.researchgate.net/publication/377572056_Case_Study_of_Wrinkle_Resistance_with_a_Durable_Press_Finish
https://www.colourinn.in/why-acid-buffers-are-important-in-textile-dyeing-and-finishing/
https://www.avcochem.org/buffers-ph-regulators/
https://www.drpetry.de/en/textile-news/peristal-acidic-buffering-systems-for-textile-finishing-processes/
https://www.colourinn.in/why-acid-buffers-are-important-in-textile-dyeing-and-finishing/
https://sdc.org.uk/wp-content/uploads/JSDC/pH-and-Its-Importance-in-Textile-Coloration-JSDC.pdf
https://www.researchgate.net/figure/arious-amines-and-alkanolamines-tested-by-Ormellese-et-al-34_tbl1_321535568
https://research.uaeu.ac.ae/en/publications/evaluation-of-alkanolamines-corrosivity-during-cosub2sub-capture-/
https://patents.google.com/patent/US4595723A/en
https://www.mdpi.com/2076-3417/14/5/1832
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The following are detailed experimental protocols for evaluating 2-Aminopropanol
hydrochloride in durable press finishing. These protocols are based on established methods
for other alkanolamine catalysts.

3.1. Durable Press Finishing of Cotton Fabric

This protocol outlines the procedure for applying a durable press finish to a 100% cotton fabric
using a pad-dry-cure method.

Materials and Reagents:

e Desized, scoured, and bleached 100% cotton fabric

o Dimethyloldihydroxyethyleneurea (DMDHEU) resin (e.g., 50% aqueous solution)

e 2-Aminopropanol hydrochloride (as the potential catalyst)

» Softener (e.g., high-density polyethylene emulsion)

» Wetting agent (non-ionic)

e Deionized water

Equipment:

Laboratory padding machine

Laboratory oven/stenter

Analytical balance

Beakers and graduated cylinders

Experimental Workflow for Durable Press Finishing:
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Caption: Workflow for Durable Press Finishing of Cotton Fabric.
Procedure:

e Preparation of the Finishing Bath:

[¢]

Prepare a stock solution of the finishing bath according to the formulations in Table 2.

First, dissolve the 2-Aminopropanol hydrochloride in a portion of the deionized water.

[e]

o

Add the DMDHEU resin, softener, and wetting agent to the solution.

o

Add the remaining deionized water to achieve the final volume and mix thoroughly.
» Fabric Application:
o Calibrate the laboratory padding machine to achieve a wet pick-up of 70-80%.

o Immerse a piece of the cotton fabric (e.g., 30 cm x 30 cm) in the finishing bath for 1-2
minutes.

o Pass the fabric through the padding machine to ensure uniform impregnation and remove
excess liquor.

e Drying and Curing:

o Dry the padded fabric in an oven or stenter at 80-100°C for 2-5 minutes.
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o Cure the dried fabric at 150-160°C for 2-3 minutes. The curing step facilitates the

crosslinking reaction.

e Post-Treatment:

o After curing, wash the fabric with a non-ionic detergent solution (e.g., 1 g/L) at 50-60°C for

10 minutes to remove any unreacted chemicals.

o Rinse the fabric thoroughly with cold water.

o Dry the washed fabric.

Table 2: Example Formulations for Durable Press Finishing

Component

Concentration (g/L)
- Formulation 1

Concentration (g/L)
- Formulation 2

Concentration (g/L)
- Formulation 3

DMDHEU (50%

_ 80 100 120
solution)
2-Aminopropanol
15 20 25

hydrochloride
Softener (e.g., HDPE

_ 20 20 20
emulsion)
Wetting Agent (non-
We g Agent ( 1 1 1
ionic)
Deionized Water tollL tollL tollL

3.2. Evaluation of Finishing Performance

The effectiveness of the durable press finish can be evaluated using standard textile testing

methods.
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Parameter Test Method Description

Measures the ability of the
Wrinkle Recovery Angle AATCC 128 /1S0 2313 fabric to recover from
wrinkling.

Determines the loss in fabric

Tensile Strength ASTM D5034 /1SO 13934-1 strength due to the
crosslinking treatment.

Measures the resistance of the

Tearing Strength ASTM D1424 /1SO 13937-1 ) )
fabric to tearing.

Assesses any yellowing of the
Whiteness Index AATCC 110/ CIE Whiteness fabric caused by the high-
temperature curing process.

Logical Relationship of Finishing Bath Components

The components of the durable press finishing bath have a synergistic relationship to achieve
the desired fabric properties.

Wetting Agent

nsures Uniform Application /Accelerates Reaction

Cotton Fabric

Improves Hand-feel
& Tear Strength

Durable Press Resin
(e.g., DMDHEU)

Forms Crosslinks

Finished Fabric
(Wrinkle Resistant, Soft)
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Caption: Interrelationship of components in a durable press finishing formulation.

Safety Precautions

When working with 2-Aminopropanol hydrochloride and other textile finishing chemicals, it is
crucial to adhere to standard laboratory safety practices.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

o Work in a well-ventilated area or under a fume hood, especially during the curing process, as
formaldehyde-based resins can release formaldehyde gas.

e Consult the Safety Data Sheet (SDS) for 2-Aminopropanol hydrochloride and all other
chemicals for detailed handling and disposal information.[12][13][14][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b101676#use-of-2-aminopropanol-hydrochloride-
in-textile-finishing-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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